Cas no 913625-91-9 (Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl-)
913625-91-9 structure
Product Name:Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl-
CAS No:913625-91-9
MF:C13H12N4O4S
MW:320.323781013489
CID:1968625
Update Time:2024-12-28
Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl-
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- Inchi: 1S/C13H12N4O4S/c1-8-3-9(2)15-13(14-8)22-7-10-4-11(16(18)19)6-12(5-10)17(20)21/h3-6H,7H2,1-2H3
- InChI Key: ZAFCFKCWYVBMFB-UHFFFAOYSA-N
- SMILES: C1(SCC2=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C2)=NC(C)=CC(C)=N1
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Melting Point: 142-145 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- Boiling Point: 527.8±50.0 °C(Predicted)
- pka: 1.43±0.50(Predicted)
Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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